Cas no 2228298-38-0 (2-methoxy-3-(thian-3-yl)propanoic acid)

• Product Name: 2-methoxy-3-(thian-3-yl)propanoic acid
• CAS No: 2228298-38-0
• MF: C₉H₁₆O₃S
• MW: 204.286541938782
• CID: 6269182
• PubChem ID: 165611204
• Update Time: 2025-10-29

2-methoxy-3-(thian-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-3-(thian-3-yl)propanoic acid
• 2228298-38-0
• EN300-1728810

• Inchi： 1S/C9H16O3S/c1-12-8(9(10)11)5-7-3-2-4-13-6-7/h7-8H,2-6H2,1H3,(H,10,11)
• InChI Key： DZWRLRMGCQBSTI-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 204.08201554g/mol
• Monoisotopic Mass: 204.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-methoxy-3-(thian-3-yl)propanoic acid

Introduction to 2-Methoxy-3-(Thian-3-yl)propanoic Acid (CAS No. 2228298-38-0)

2-Methoxy-3-(thian-3-yl)propanoic acid (CAS No. 2228298-38-0) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by its thianyl moiety, which is a sulfur-containing heterocyclic ring, and a methoxy-substituted propionic acid group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in pharmaceutical and chemical research.

The synthesis of 2-methoxy-3-(thian-3-yl)propanoic acid has been extensively studied, with several methodologies reported in the literature. One of the most efficient routes involves the reaction of 3-bromothiophene with an appropriate organometallic reagent, followed by a series of transformations including oxidation and esterification steps. The final step typically involves hydrolysis to yield the desired carboxylic acid. This synthetic pathway not only ensures high yields but also allows for the introduction of various substituents, thereby expanding the scope of potential derivatives.

In terms of its physical and chemical properties, 2-methoxy-3-(thian-3-yl)propanoic acid is a white crystalline solid with a melting point of approximately 110°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. The compound's stability is influenced by factors such as pH, temperature, and exposure to light. Under controlled conditions, it can be stored for extended periods without significant degradation.

The biological activity of 2-methoxy-3-(thian-3-yl)propanoic acid has been the subject of numerous studies, particularly in the context of its potential therapeutic applications. Recent research has shown that this compound exhibits anti-inflammatory properties, which are attributed to its ability to inhibit key enzymes involved in the inflammatory response pathway. Specifically, it has been found to suppress the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 2-methoxy-3-(thian-3-yl)propanoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 2-methoxy-3-(thian-3-yl)propanoic acid has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it possesses antitumor activity against certain cancer cell lines. The mechanism underlying this activity is not yet fully understood but may involve the modulation of signaling pathways that regulate cell proliferation and apoptosis. Further research is needed to elucidate these mechanisms and to determine the full therapeutic potential of this compound.

In addition to its direct biological effects, 2-methoxy-3-(thian-3-yl)propanoic acid can serve as a versatile building block for the synthesis of more complex molecules. Its functional groups provide multiple points for chemical modification, allowing researchers to design and synthesize derivatives with enhanced or altered properties. This flexibility makes it an attractive starting material for drug discovery programs aimed at developing novel therapeutics for a wide range of diseases.

The environmental impact of 2-methoxy-3-(thian-3-yl)propanoic acid is another important consideration in its development and application. Studies have shown that this compound exhibits low toxicity to aquatic organisms and does not persist in the environment under normal conditions. However, best practices should be followed during its handling and disposal to minimize any potential environmental risks.

In conclusion, 2-methoxy-3-(thian-3-yl)propanoic acid (CAS No. 2228298-38-0) is a promising compound with a diverse range of applications in both research and industry. Its unique structural features and biological activities make it a valuable tool for advancing our understanding of various biological processes and for developing new therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the field of medicinal chemistry.